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Compound of Interest

Compound Name: Benzothiazole-6-carboxylic acid

Cat. No.: B184203

Benzothiazole-6-carboxylic acid belongs to a class of heterocyclic compounds that form the
structural core of numerous molecules of high interest in pharmaceutical and materials science.
[1][2] The benzothiazole scaffold is a privileged structure, found in a range of biologically active
compounds, including anticancer, antimicrobial, and neuroprotective agents.[2] Benzothiazole-
6-carboxylic acid, in particular, serves as a critical building block and intermediate in the
synthesis of more complex molecules. A precise understanding of its fundamental
physicochemical properties, such as melting and boiling points, is paramount for researchers in
process development, quality control, and drug discovery. These parameters dictate purification
strategies, reaction conditions, and formulation development, and serve as primary indicators
of material purity.

This guide provides a comprehensive technical overview of the melting and boiling points of
Benzothiazole-6-carboxylic acid. It moves beyond a simple statement of values to explore
the underlying principles, detailed experimental methodologies, and the scientific rationale
behind the observed thermal behavior, offering field-proven insights for laboratory
professionals.

Core Physicochemical Properties

A foundational understanding begins with the compound's basic identifiers and properties,
which are summarized below for quick reference.
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Property Value Source(s)

1,3-benzothiazole-6-carboxylic

IUPAC Name acid [3]
CAS Number 3622-35-3

Molecular Formula CsHsNO:2S [3]
Molecular Weight 179.20 g/mol [3]
Appearance White to cream powder [4]
Assay >95.0% [4]

Melting Point Analysis: A Critical Purity Indicator

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a very narrow temperature range.
[5][6] Therefore, melting point determination is a fundamental and rapid technique for
assessing the purity of a compound.[5] The presence of even minor impurities will typically
cause a depression in the melting point and a broadening of the melting range.[7]

Reported Melting Point Values

Experimental data for Benzothiazole-6-carboxylic acid is well-established and consistent
across major chemical suppliers.

Reported Melting Point Source(s)

245-251 °C (lit.)

The relatively high melting point is indicative of strong intermolecular forces within the crystal
lattice, likely due to a combination of 1t-stacking from the aromatic rings and hydrogen bonding
from the carboxylic acid moiety.

Experimental Protocol for Melting Point Determination
(Capillary Method)
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The capillary method is the most common and reliable technique for determining the melting
point of a powdered solid in a research setting.[6] The causality behind this protocol is to
ensure uniform and controlled heat transfer to a small, packed sample to observe the phase
transition accurately.

Step-by-Step Methodology:
o Sample Preparation:

o Ensure the Benzothiazole-6-carboxylic acid sample is completely dry, as moisture can
depress the melting point.[5]

o The sample must be a fine, homogeneous powder.[5] If starting with larger crystals, gently
crush them using a mortar and pestle. This ensures efficient and uniform heat transfer
within the capillary.

o Capillary Tube Packing:

[e]

Take a glass capillary tube sealed at one end.

o Press the open end of the tube into the powdered sample, forcing a small amount of
material into the tube.

o Invert the tube and tap it gently on a hard surface to pack the powder down into the sealed
end.

o Repeat until a packed column of 2-3 mm in height is achieved.[6] A proper packing density
is crucial for an accurate reading.

e Apparatus Setup:

o Place the packed capillary tube into the heating block of a melting point apparatus. Most
modern devices have a built-in thermometer and a magnifying lens for clear observation.

o Alternatively, the capillary can be attached to a thermometer with a thread or rubber band
and immersed in a heating bath (e.g., a Thiele tube filled with mineral olil).

o Determination:
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o Rapid Initial Scan (Optional but Recommended): Heat the sample rapidly (e.g., 10 °C/min)
to find an approximate melting range. This saves time during the precise measurement.
Allow the apparatus to cool sufficiently before proceeding.

o Accurate Measurement: Begin heating at a slow, controlled rate, approximately 1-2 °C per
minute, starting from a temperature about 10 °C below the expected melting point.[6] Slow
heating is critical to ensure the sample and thermometer are in thermal equilibrium.

o Record T1: Note the temperature at which the first drop of liquid appears.

o Record T2: Note the temperature at which the last solid crystal melts, and the entire

sample is a clear liquid.[8]

o The melting point is reported as the range from T1 to T2. For a pure sample, this range
should be narrow (0.5-1.0 °C).[6]

Visualization: Melting Point Determination Workflow

The following diagram illustrates the logical flow of the experimental protocol.
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Caption: Workflow for determining the melting point of a crystalline solid.
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Boiling Point Analysis: A Case of Thermal
Decomposition

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure, leading to a phase transition from liquid to gas.[9][10] Unlike the melting point, an
experimental boiling point for Benzothiazole-6-carboxylic acid is not reported in standard
chemical literature.

Challenges and Rationale: Decomposition Before
Boiling

The absence of a reported boiling point is not an omission but rather an indication of the
compound's thermal instability. Benzothiazole-6-carboxylic acid has a high melting point of
~250 °C, signifying very strong intermolecular forces. Overcoming these forces to reach the

boiling point would require a substantial amount of thermal energy, raising the temperature to a
point where the molecule's covalent bonds break.

Studies on other benzothiazole derivatives have shown that the benzothiazole core can begin
to decompose at temperatures in the range of 250-350 °C.[11] It is highly probable that
Benzothiazole-6-carboxylic acid undergoes thermal decomposition—likely via
decarboxylation (loss of CO2) or other fragmentation pathways—before its vapor pressure can
reach atmospheric pressure. Therefore, a true boiling point under standard conditions cannot
be experimentally measured.

Standard Protocol for Boiling Point Determination (for
Thermally Stable Compounds)

For the benefit of researchers handling other, more volatile compounds, the standard capillary
method for determining a boiling point is described below. This technique, known as the
Siwoloboff method, is suitable for small sample volumes.[12][13]

Step-by-Step Methodology:
e Apparatus Setup:

o Place a few milliliters of the liquid sample into a small fusion tube.
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o Take a melting point capillary tube (sealed at one end) and place it into the fusion tube
with the open end down.

o Attach the fusion tube assembly to a thermometer.

e Heating and Observation:

o Heat the assembly in a heating bath. As the temperature rises, air trapped in the capillary
will expand and exit as a slow stream of bubbles.

o Continue heating until the liquid's temperature is just above its boiling point. At this stage,
a rapid and continuous stream of bubbles will emerge from the capillary as the liquid's
vapor displaces the remaining air.[9]

e Determination:
o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The exact moment the liquid
begins to enter the capillary tube is the point at which the external pressure equals the
vapor pressure inside the capillary.

o The temperature recorded at this precise moment is the boiling point of the liquid.

Visualization: Boiling Point Determination Workflow

The following diagram illustrates the standard workflow for a stable liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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